Cas no 5129-78-2 ([formyl(methyl)amino]methyl Benzoate)

[formyl(methyl)amino]methyl Benzoate Properties

Names and Identifiers

• [formyl(methyl)amino]methyl Benzoate
• AC1L7IKJ
• Benzoyloxy-(formyl-methyl-amino)-methan
• benzoyloxy-(formyl-methyl-amino)-methane
• N-(Benzoyloxymethyl)-N-methylformamid
• N-< (benzoyloxy)methyl> -N-methylformamide
• N-Benzoxymethyl-N-methyl-formamid
• N-Benzoyloxymethyl-N-methyl-formamid
• N-benzoyloxymethyl-N-methylformamide
• NSC348406
• DTXSID00319624
• NSC-348406
• 5129-78-2
• +Expand

• InChIKey： XHAXUZNMJLXVJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO3/c1-11(7-12)8-14-10(13)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• SMILES： CN(COC(=O)C1=CC=CC=C1)C=O

Computed Properties

• Exact Mass: 193.07393
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 193.074
• Heavy Atom Count: 14
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• Refractive Index: 1.533
• Boiling Point: 383.5°C at 760 mmHg
• Flash Point: 185.7°C
• Density: 1.171